Cas no 16486-94-5 (Decanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-octadecafluoro-9-(trifluoromethyl)-)

Decanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-octadecafluoro-9-(trifluoromethyl)- structure
16486-94-5 structure
Product Name:Decanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-octadecafluoro-9-(trifluoromethyl)-
CAS No:16486-94-5
MF:C11HF21O2
MW:564.090917348862
CID:151036
PubChem ID:85448
Update Time:2025-04-19

Decanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-octadecafluoro-9-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Decanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-octadecafluoro-9-(trifluoromethyl)-
    • octadecafluoro-9-(trifluoromethyl)decanoic acid
    • 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-octadecafluoro-9-(trifluoromethyl)decanoic acid
    • Decanoic acid, octadecafluoro-9-(trifluoromethyl)-
    • Einecs 240-544-8
    • Decanoic acid, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-octadecafluoro-9-(trifluoromethyl)-
    • DTXSID7066063
    • 16486-94-5
    • NS00011267
    • Perfluoro-9-(trifluoromethyl)decanoic acid
    • FTUYMACVNWCLNM-UHFFFAOYSA-N
    • Inchi: 1S/C11HF21O2/c12-2(13,1(33)34)4(15,16)6(19,20)8(23,24)9(25,26)7(21,22)5(17,18)3(14,10(27,28)29)11(30,31)32/h(H,33,34)
    • InChI Key: FTUYMACVNWCLNM-UHFFFAOYSA-N
    • SMILES: FC(C(C(C(C(C(C(=O)O)(F)F)(F)F)(F)F)(F)F)(F)F)(C(C(C(F)(F)F)(C(F)(F)F)F)(F)F)F

Computed Properties

  • Exact Mass: 563.96403
  • Monoisotopic Mass: 563.964
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 23
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 772
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2
  • XLogP3: 6.9

Experimental Properties

  • Density: 1.764
  • Boiling Point: 221.5°Cat760mmHg
  • Flash Point: 87.8°C
  • Refractive Index: 1.288
  • PSA: 37.3
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